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  4. Dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 331416-91-2
VCID: VC0401475
InChI: InChI=1S/C21H18F3NO5S3/c1-9-6-7-11-10(8-9)12(15(31)20(2,3)25(11)19(28)21(22,23)24)18-32-13(16(26)29-4)14(33-18)17(27)30-5/h6-8H,1-5H3
SMILES: CC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C(=O)OC)(C)C)C(=O)C(F)(F)F
Molecular Formula: C21H18F3NO5S3
Molecular Weight: 517.6g/mol

Dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 331416-91-2

Main Products

VCID: VC0401475

Molecular Formula: C21H18F3NO5S3

Molecular Weight: 517.6g/mol

Dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 331416-91-2

CAS No. 331416-91-2
Product Name Dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C21H18F3NO5S3
Molecular Weight 517.6g/mol
IUPAC Name dimethyl 2-[2,2,6-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C21H18F3NO5S3/c1-9-6-7-11-10(8-9)12(15(31)20(2,3)25(11)19(28)21(22,23)24)18-32-13(16(26)29-4)14(33-18)17(27)30-5/h6-8H,1-5H3
Standard InChIKey DFFOFNLBKZOAQY-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C(=O)OC)(C)C)C(=O)C(F)(F)F
Canonical SMILES CC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C(=O)OC)(C)C)C(=O)C(F)(F)F
PubChem Compound 2843963
Last Modified Nov 11 2021
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